Cas no 313050-71-4 (4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline)

• Product Name: 4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline
• CAS No: 313050-71-4
• MF: C₃₆H₃₀BrN
• MW: 556.534108638763
• MDL: MFCD29765748
• CID: 2953070
• PubChem ID: 354333828
• Update Time: 2025-11-07

4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline
• i>,<i>N<
• DB-101470
• SCHEMBL1205863
• 313050-71-4
• N-(4-bromophenyl)-N-(9,9-dimethylfluoren-2-yl)-9,9-dimethylfluoren-2-amine
• B5142
• HS-3614
• T70755
• N-(4-Bromophenyl)-N-(9,9-dimethyl-9H-fluoren-2-yl)-9,9-dimethyl-9H-fluoren-2-amine
• MFCD29765748
• 4-Bromo-N,N-bis(9,9-dimethyl-2-fluorenyl)aniline
• CS-0378062

• MDL： MFCD29765748
• Inchi： 1S/C36H30BrN/c1-35(2)31-11-7-5-9-27(31)29-19-17-25(21-33(29)35)38(24-15-13-23(37)14-16-24)26-18-20-30-28-10-6-8-12-32(28)36(3,4)34(30)22-26/h5-22H,1-4H3
• InChI Key： MNEGWIHTGPUATA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1)C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 555.15616g/mol
• Monoisotopic Mass: 555.15616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 685.1±55.0 °C at 760 mmHg
• Flash Point: 368.1±31.5 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline

Introduction to 4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline (CAS No. 313050-71-4)

4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 313050-71-4, features a brominated aniline core substituted with two bulky 9,9-dimethylfluorene groups. Such a molecular architecture not only imparts exceptional electronic and steric characteristics but also opens up diverse applications in optoelectronic devices, pharmaceutical intermediates, and advanced polymer synthesis.

The structural design of 4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline is meticulously crafted to balance thermal stability, solubility, and electronic conductivity. The presence of the bromine atom at the para position relative to the aniline ring enhances its reactivity in various cross-coupling reactions, making it a valuable precursor in Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks for drug development and material science applications.

In recent years, the compound has been extensively studied for its potential in the development of organic semiconductors and light-emitting diodes (OLEDs). The rigid fluorene moieties contribute to high charge transport properties, while the bromine substituent allows for further functionalization via palladium-catalyzed reactions. This dual functionality has been exploited in designing novel polymers with tunable optoelectronic properties, which are critical for next-generation display technologies and solar cells.

Moreover, 4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline has shown promise as an intermediate in the synthesis of biologically active molecules. Its extended π-conjugation system and halogenated aromatic ring make it a versatile scaffold for drug discovery. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzyme-driven pathways relevant to neurological disorders and cancer. Preliminary studies indicate that derivatives of this compound exhibit inhibitory effects on specific kinases by modulating their active sites through steric hindrance imposed by the fluorene groups.

The synthesis of 4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of aniline derivatives followed by selective coupling with dimethylfluorene precursors under controlled conditions. Advances in catalytic systems have enabled more efficient and scalable production processes, reducing waste and improving yields. Such innovations align with the growing emphasis on green chemistry principles in industrial applications.

The compound’s solubility profile in common organic solvents like tetrahydrofuran (THF) and dichloromethane makes it amenable to solution-based processing techniques widely used in thin-film technology. This property is particularly advantageous for fabricating organic field-effect transistors (OFETs) and other electronic components where uniform thin layers are essential. Additionally, its thermal stability ensures compatibility with high-temperature processing steps without degradation, further enhancing its utility in material science.

From a pharmacological perspective, 4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline serves as a building block for exploring novel therapeutic agents. The fluorene moiety’s ability to interact with biological targets through hydrophobic pockets has been harnessed in designing molecules with enhanced binding affinity. Collaborative efforts between synthetic chemists and medicinal biologists have led to promising candidates for treating inflammatory diseases and metabolic disorders. The bromine atom’s presence also facilitates structure-based drug design by providing a handle for covalent modifications or radiolabeling.

The compound’s role in advanced materials extends beyond electronics to include photovoltaic applications. Its ability to absorb a broad spectrum of light while maintaining charge separation efficiency makes it suitable for use in dye-sensitized solar cells (DSSCs). Ongoing research aims to optimize its performance by fine-tuning substituent effects and exploring composite materials that enhance light harvesting and electron transport dynamics.

In conclusion,4-Bromo-N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)aniline (CAS No. 313050-71-4) represents a cornerstone of modern chemical innovation with far-reaching implications across multiple disciplines. Its unique structural features enable diverse applications ranging from cutting-edge electronics to life-saving pharmaceuticals. As synthetic methodologies continue to evolve, this compound will undoubtedly play an increasingly pivotal role in shaping future advancements in both academic research and industrial development.